Cas no 1795305-22-4 (2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide)

• Product Name: 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide
• CAS No: 1795305-22-4
• MF: C₁₉H₁₅N₃OS₂
• MW: 365.47190117836
• CID: 5367836
• Update Time: 2025-07-22

2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide

• Inchi： 1S/C19H15N3OS2/c1-12-22-17-3-2-14(7-18(17)25-12)19(23)21-9-13-6-16(10-20-8-13)15-4-5-24-11-15/h2-8,10-11H,9H2,1H3,(H,21,23)
• InChI Key： QBSFSFOAXAOEPI-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NCC3=CC(C4C=CSC=4)=CN=C3)=O)=CC=C2N=C1C

Experimental Properties

• Density: 1.345±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.3±55.0 °C(Predicted)
• pka: 12.86±0.46(Predicted)

Additional information on 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide

Introduction to 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide (CAS No. 1795305-22-4)

2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 1795305-22-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The intricate molecular framework of this compound, featuring a benzothiazole core appended with pyridine and thiophene moieties, contributes to its potential as a lead structure in the design of novel therapeutic agents.

The benzothiazole scaffold is a well-documented pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The presence of the 2-methyl group and the N-[[5-(3-thienyl)-3-pyridinyl]methyl] substituent further enhances the compound's structural complexity and may contribute to its binding affinity with biological targets. Specifically, the thiophene ring introduces a sulfur atom that can engage in hydrogen bonding or coordinate with metal ions, while the pyridine moiety provides a nitrogen-rich environment for interaction with protein receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide may interact with enzymes and receptors involved in critical metabolic pathways. For instance, its structural features suggest potential binding to enzymes such as kinases or proteases, which are often implicated in diseases like cancer and inflammation. The benzothiazole ring itself has been shown to disrupt protein-protein interactions by occupying hydrophobic pockets or polar cavities within the target proteins.

The synthesis of 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide presents a challenge due to its multi-step reaction sequence involving functional group transformations such as alkylation, condensation, and cyclization. However, modern synthetic methodologies have streamlined these processes, allowing for scalable production under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine-thiophene bridge within the molecule. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at key positions.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary data suggest that 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide exhibits inhibitory activity against certain enzymes associated with inflammatory responses. The thiophene ring appears to modulate redox-sensitive signaling pathways by interacting with reactive oxygen species (ROS) or thioredoxin systems. Furthermore, the pyridine moiety may enhance solubility and cell membrane permeability, improving bioavailability—a critical factor in drug efficacy.

The benzothiazole core also contributes to the compound's ability to cross cell membranes via passive diffusion or active transport mechanisms. This property is essential for achieving therapeutic concentrations within target tissues. Moreover, the structural rigidity provided by the fused heterocyclic system ensures stable interactions with biological targets, reducing off-target effects—a common concern in drug development.

Comparative studies with structurally related compounds have highlighted the unique advantages of 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide. For example, derivatives lacking the thiophene ring exhibit reduced bioactivity due to diminished hydrogen bonding capacity. Similarly, modifications at the 2-methyl position can alter metabolic stability or pharmacokinetic properties significantly. These observations underscore the importance of each substituent in optimizing drug-like characteristics.

Future research directions include exploring derivatives of this compound through structure-activity relationship (SAR) studies. By systematically modifying specific atoms or functional groups, researchers aim to identify analogs with enhanced potency or selectivity for particular biological targets. Advances in high-throughput screening (HTS) technologies will accelerate this process by enabling rapid testing of large libraries of compounds.

The integration of machine learning algorithms into drug discovery workflows has also shown promise for predicting novel bioactivities based on existing data sets containing similar molecules like 2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide. These computational tools can identify patterns that correlate structural features with biological responses, guiding synthetic efforts toward more promising candidates without extensive experimental validation.

In conclusion,2-Methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-6-benzothiazolecarboxamide (CAS No. 1795305-22-4) represents an exciting lead compound for therapeutic intervention across multiple disease areas due to its complex molecular architecture and demonstrated biological potential。While further research is needed to fully elucidate its mechanisms and optimize its pharmacological profile，its current status as an investigational agent highlights its significance in modern pharmaceutical development。The continued exploration of this class of molecules will undoubtedly contribute valuable insights into disease pathogenesis and treatment strategies。